![molecular formula C14H13N3O5 B2848732 Methyl 2-{[(6-hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinyl)carbonyl]amino}benzenecarboxylate CAS No. 861208-57-3](/img/structure/B2848732.png)
Methyl 2-{[(6-hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinyl)carbonyl]amino}benzenecarboxylate
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Overview
Description
Methyl 2-{[(6-hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinyl)carbonyl]amino}benzenecarboxylate is a useful research compound. Its molecular formula is C14H13N3O5 and its molecular weight is 303.274. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
Research in chemical synthesis has explored the reactivity of pyrimidinyl derivatives, leading to the development of novel compounds with potential applications in various fields. For instance, the reaction of acetylenecarboxylic acid with amines has been studied, demonstrating the synthesis of derivatives through hydrolysis, indicating the compound's utility in organic synthesis and potential in creating new chemical entities (Iwanami et al., 1964).
Crystal Structure Analysis
The compound's structural analysis has provided insights into its molecular configuration and interactions, contributing to the understanding of its chemical behavior and potential for designing drugs with specific target interactions. An example includes the crystal structure determination of a non-peptide angiotensin II receptor antagonist, revealing the compound's molecular arrangement and interactions, critical for its biological activity (Destro & Soave, 1995).
Potential Therapeutic Applications
The research has also delved into the compound's potential therapeutic applications, particularly in the development of novel pharmaceutical agents. For example, investigations into angiotensin II receptor antagonists highlight the compound's role in the synthesis of drugs that could be used to treat conditions such as hypertension (Destro & Soave, 1995).
Mechanism of Action
Target of Action
Similar compounds such as 4-hydroxy-2-quinolones have shown interesting pharmaceutical and biological activities, making them valuable in drug research and development .
Mode of Action
It’s worth noting that compounds with similar structures have been used in the synthesis of various heterocycles, most of which show unique biological activities .
Biochemical Pathways
Compounds with similar structures have been found to play significant roles in natural and synthetic chemistry, and their biologically and pharmacological activities .
Result of Action
Compounds with similar structures have shown significant pharmaceutical and biological activities .
Properties
IUPAC Name |
methyl 2-[(3-methyl-2,4-dioxo-1H-pyrimidine-6-carbonyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O5/c1-17-11(18)7-10(16-14(17)21)12(19)15-9-6-4-3-5-8(9)13(20)22-2/h3-7H,1-2H3,(H,15,19)(H,16,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKDDAWOWJCEGRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C(NC1=O)C(=O)NC2=CC=CC=C2C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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